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This technical guide provides an in-depth exploration of the core principles behind the magnetic

field configuration in helical-axis stellarators, a promising concept in the pursuit of fusion

energy. By leveraging complex, three-dimensionally shaped magnetic fields generated by

external coils, stellarators confine high-temperature plasma without the need for a large,

induced plasma current. This design feature makes them inherently suitable for steady-state

operation, a critical requirement for a future fusion power plant.[1][2] The helical-axis stellarator

refines this concept by twisting the central magnetic axis into a helical path, offering enhanced

plasma confinement and stability.[2] This document will focus on the foundational principles of

two leading helical-axis stellarator experiments: the Helically Symmetric eXperiment (HSX) and

Wendelstein 7-X (W7-X).

Core Principles of Magnetic Field Configuration
The fundamental objective of a stellarator's magnetic field is to create a set of nested, toroidal

magnetic surfaces that effectively confine plasma particles. The intricate design of these

magnetic fields is optimized to minimize the transport of particles and energy out of the plasma.

Two key design philosophies that have shaped the development of modern helical-axis

stellarators are quasi-helical symmetry and the Helias (helical-axis advanced stellarator)

concept.

Quasi-Helical Symmetry (QHS): The Helically Symmetric eXperiment (HSX) is the pioneering

device designed to validate the principle of quasi-helical symmetry.[3] In a QHS configuration,
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the magnetic field strength is dominated by a single helical component. This creates a

magnetic landscape that appears symmetric to particles as they spiral along the field lines. This

effective symmetry is crucial for achieving superior particle confinement, significantly reducing

neoclassical transport, and minimizing the viscous damping of plasma flows when compared to

classical stellarator designs.[1][3]

Helias Concept: The Wendelstein 7-X (W7-X) stellarator is the world's largest and most

advanced device based on the Helias concept, featuring a five-field-period helical-axis

configuration.[4] The magnetic field design of W7-X is the culmination of extensive optimization

studies aimed at achieving a suite of desirable properties, including stable plasma equilibrium,

low neoclassical transport, and minimal bootstrap current.[5] This is realized through a

sophisticated arrangement of 50 non-planar and 20 planar superconducting magnetic coils that

generate a precisely tailored, three-dimensional magnetic field.[4]

Data Presentation: Comparative Parameters of HSX
and W7-X
The following tables provide a structured summary of the key design and operational

parameters for the HSX and W7-X stellarators, facilitating a direct comparison of these two

leading experimental platforms.

Table 1: Major Device Parameters

Parameter
Helically Symmetric
eXperiment (HSX)

Wendelstein 7-X (W7-X)

Major Radius 1.2 m 5.5 m

Average Minor Radius 0.15 m 0.53 m

Plasma Volume 0.44 m³ 30 m³

On-Axis Magnetic Field 1.0 - 1.25 T Up to 3.0 T

Number of Field Periods 4 5

Year of First Operation 1999 2015
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Sources:[1][4]

Table 2: Coil System and Plasma Heating

Parameter
Helically Symmetric
eXperiment (HSX)

Wendelstein 7-X (W7-X)

Main Coils
48 modular, twisted copper

coils

50 non-planar,

superconducting coils

Auxiliary/Planar Coils
Set of auxiliary coils to modify

symmetry

20 planar, superconducting

coils

Primary Heating Methods
Electron Cyclotron Resonance

Heating (ECRH)

ECRH, Neutral Beam Injection

(NBI), Ion Cyclotron

Resonance Heating (ICRH)

Heating Power 100 kW (ECRH) Up to 15 MW (ECRH)

Sources:[1][4]

Table 3: Typical Plasma Parameters

Parameter
Helically Symmetric
eXperiment (HSX)

Wendelstein 7-X (W7-X)

Electron Temperature 2.0 - 2.5 keV
60 - 130 MK (approximately 5 -

11 keV)

Plasma Density ~ 8 x 10¹² cm⁻³ Up to 3 x 10²⁰ m⁻³

Plasma Duration 0.2 s (pulsed) Up to 100 s

Sources:[1][4]

Experimental Protocols: Magnetic Field
Characterization
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The verification and precise characterization of the magnetic field configuration are paramount

in stellarator research. The primary experimental technique for mapping the vacuum magnetic

surfaces is the electron beam fluorescence method.

Detailed Methodology: Magnetic Surface Mapping via Electron Beam Fluorescence

This technique enables the direct visualization of the magnetic field line topology in the

absence of plasma.

Electron Beam Injection: A low-energy electron beam, typically in the range of 50-200 eV, is

injected into the evacuated plasma vessel from a movable electron gun. The beam is aligned

to be parallel to the main magnetic field, ensuring the electrons closely follow the magnetic

field lines.[6][7]

Fluorescent Target: A movable rod or a screen coated with a fluorescent material, such as

zinc oxide (ZnO:Zn), is inserted into the vacuum vessel at a specific toroidal position.[6][8]

Visualization of Magnetic Surface Cross-Section: When the electron beam impinges on the

fluorescent surface, it excites the material, producing a visible spot of light. By systematically

moving the electron gun to different radial and vertical starting positions, a series of luminous

spots is created on the screen. These spots collectively trace the cross-section of a single

magnetic flux surface at that toroidal plane.[6]

Image Acquisition and Analysis: A sensitive CCD camera is employed to capture long-

exposure images of the fluorescent patterns. This provides a high-resolution two-dimensional

map of the magnetic surfaces.[8]

Three-Dimensional Reconstruction: The entire process is repeated at various toroidal

locations within the stellarator. The resulting set of 2D cross-sections is then computationally

combined to create a full three-dimensional reconstruction of the nested magnetic flux

surfaces, which can be rigorously compared with the theoretically predicted magnetic

topology.

For characterizing the magnetic field during plasma operations, a suite of magnetic diagnostics

is employed to measure the plasma's influence on the confining field. These diagnostics

include:
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Rogowski coils: These are used to measure the net toroidal electric current flowing within the

plasma.[9]

Diamagnetic loops: These measure the change in magnetic flux caused by the plasma's

kinetic pressure. This measurement is crucial for determining the stored energy within the

plasma.[9]

Saddle loops: These are configured to measure localized variations in the magnetic field.[9]

Mirnov coils: These are sensitive magnetic pickup coils used to detect time-varying magnetic

fields associated with magnetohydrodynamic (MHD) instabilities in the plasma.[9]

Mandatory Visualization
The following diagrams, rendered in the DOT language, illustrate the fundamental principles of

magnetic field generation, the experimental workflow for its characterization, and the logical

relationships governing the magnetic field configuration in a helical-axis stellarator.
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Caption: Pathway for generating the 3D confining magnetic field.
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Magnetic Field Characterization Workflow
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Caption: Workflow for experimental magnetic field analysis.
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Logical Determination of Magnetic Configuration

Input Parameters

Computational Model Output Configuration
Coil Geometry

(3D Shape & Position)

Biot-Savart Law Calculation

defines integration path

Coil Currents
defines source term

Vector Magnetic Field
B(x, y, z)

computes Field Line Tracing Algorithmis input to Nested Magnetic Surfacesdetermines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b12084254#helical-axis-stellarator-magnetic-field-
configuration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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